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Abstract
Metanil yellow is a non-permitted, water-soluble azo dye sometimes used as an adulterant in

various foodstuffs, such as turmeric powder and yellow-colored sweets, to enhance their color.

[1][2] Its presence in food poses potential health risks. This application note describes a simple,

rapid, and eco-friendly micellar liquid chromatography (MLC) method for the quantitative

determination of Metanil yellow in foodstuffs.[1] MLC is a reverse-phase liquid

chromatographic technique that utilizes a mobile phase containing a surfactant at a

concentration above its critical micellar concentration.[3][4] This method allows for the direct

injection of food samples with minimal pretreatment, offering a significant advantage over

traditional HPLC methods that often require extensive sample cleanup.[1][3]

Principle of the Method
Micellar liquid chromatography employs a micellar solution as the mobile phase, which creates

a "pseudo-stationary phase" into which analytes can partition.[3] In this method, a C-18 column

is used with a mobile phase containing sodium dodecyl sulphate (SDS), an anionic surfactant,

and pentanol as an organic modifier.[1] The SDS forms micelles in the aqueous mobile phase.

Metanil yellow, the analyte, partitions between the stationary phase, the bulk aqueous phase,

and the micelles.[4] This partitioning behavior allows for the separation of Metanil yellow from

other food matrix components. Detection is performed using a UV-Vis detector at the maximum

absorbance wavelength of Metanil yellow.[1]
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Advantages of the Micellar Liquid Chromatography
Approach

Eco-friendly: Reduces the use of toxic organic solvents typically required in traditional HPLC.

[3]

Simplified Sample Preparation: The solubilizing capability of micelles often allows for the

direct injection of complex sample matrices, minimizing the need for extensive extraction and

cleanup steps.[1][3]

Cost-effective: Reduced solvent consumption and simplified sample preparation contribute to

lower operational costs.

Rapid Analysis: The method demonstrates a short elution time for Metanil yellow.[1]

Experimental
Instrumentation and Materials

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector.

C-18 analytical column.

Analytical balance.

pH meter.

Volumetric flasks and pipettes.

Metanil yellow standard.

Sodium dodecyl sulphate (SDS).

Pentanol.

Orthophosphoric acid (for pH adjustment).

Deionized water.
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Chromatographic Conditions
A summary of the chromatographic conditions is provided in the table below.

Parameter Condition

Column C-18

Mobile Phase

0.15 M Sodium Dodecyl Sulphate (SDS) and

6% Pentanol in water, buffered to pH 3 with

orthophosphoric acid.

Flow Rate 1.0 mL/min (Typical, may require optimization)

Detection Wavelength 427 nm[1]

Injection Volume 20 µL (Typical, may require optimization)

Elution Time of Metanil Yellow Approximately 3.5 minutes[1]

Protocols
Preparation of Standard Solutions

Stock Standard Solution (e.g., 100 ppm): Accurately weigh 10 mg of Metanil yellow
standard and dissolve it in a 100 mL volumetric flask with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate

serial dilutions of the stock standard solution with the mobile phase to create a calibration

curve (e.g., 0.1, 0.5, 1, 5, 10 ppm).

Sample Preparation
For many food samples, a simple dilution and filtration step is sufficient.

Weigh a representative portion of the homogenized food sample (e.g., 1 g).

Add a known volume of mobile phase (e.g., 10 mL) to the sample.

Vortex or sonicate the mixture for 5-10 minutes to extract the Metanil yellow.
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Centrifuge the mixture to separate solid particles.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Analytical Procedure
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the prepared standard solutions to construct a calibration curve.

Inject the prepared food sample solutions.

Identify and quantify the Metanil yellow in the samples by comparing the retention time and

peak area with those of the standards.

Method Validation Data
The following table summarizes the validation parameters for the described MLC method for

the determination of Metanil yellow.

Parameter Result

Linearity (r) > 0.9999[1]

Limit of Detection (LOD) 0.01 ppm[1][2]

Limit of Quantification (LOQ) 0.05 ppm[1][2]

Intra-day Precision (RSD %) 1.80 – 2.81%[1][2]

Inter-day Precision (RSD %) 1.92 – 2.91%[1][2]

Experimental Workflow
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Caption: Workflow for Metanil Yellow Analysis by MLC.

Conclusion
The described micellar liquid chromatography method provides a reliable and efficient means

for the determination of Metanil yellow in various food products. Its simplicity in sample

preparation, coupled with its eco-friendly nature, makes it a highly attractive alternative to

conventional chromatographic methods for routine food safety analysis and quality control. The

method is sensitive, precise, and accurate for the quantification of this non-permitted food

additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://en.wikipedia.org/wiki/Micellar_liquid_chromatography
https://www.benchchem.com/product/b10817201#micellar-liquid-chromatography-for-metanil-yellow-in-foodstuffs
https://www.benchchem.com/product/b10817201#micellar-liquid-chromatography-for-metanil-yellow-in-foodstuffs
https://www.benchchem.com/product/b10817201#micellar-liquid-chromatography-for-metanil-yellow-in-foodstuffs
https://www.benchchem.com/product/b10817201#micellar-liquid-chromatography-for-metanil-yellow-in-foodstuffs
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10817201?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

